Cas no 1866469-29-5 (Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-)

• Product Name: Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-
• CAS No: 1866469-29-5
• MF: C₈H₁₉N₃O₂S
• MW: 221.320360422134
• CID: 5275417
• Update Time: 2025-10-28

Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

• Inchi： 1S/C8H19N3O2S/c1-14(12,13)10-4-7-11-5-2-8(9)3-6-11/h8,10H,2-7,9H2,1H3
• InChI Key： FQDCUGRJNWPNRU-UHFFFAOYSA-N
• SMILES： CS(NCCN1CCC(N)CC1)(=O)=O

Additional information on Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]-

Chemical Compound CAS No. 1866469-29-5: Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl]

Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl], also identified by the CAS Registry Number 1866469-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methanesulfonamide group with a substituted piperidine moiety. The presence of the amino group and the sulfonamide functional group makes this compound a versatile molecule with potential applications in drug design and material science.

The molecular structure of CAS No. 1866469-29-5 is intriguing due to the combination of a sulfonamide group (-SO₂NH-) and a piperidine ring system. The piperidine ring, which is a six-membered cyclic amine, is substituted at the 4-position with an amino group (-NH₂). This substitution pattern introduces both steric and electronic effects that can influence the compound's reactivity and biological activity. The sulfonamide group, on the other hand, is known for its stability and ability to form hydrogen bonds, which are crucial for interactions in biological systems.

Recent studies have highlighted the potential of Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl] as a building block in medicinal chemistry. Its ability to act as a bioisostere or a linker in drug design has been explored in several research articles. For instance, researchers have reported that this compound can serve as a precursor for the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In terms of synthesis, several methods have been developed to prepare CAS No. 1866469-29-5. One common approach involves the reaction of methanesulfonyl chloride with an appropriate amine derivative. The choice of starting materials and reaction conditions plays a critical role in determining the yield and purity of the final product. Optimization studies have shown that using polar aprotic solvents and controlling the reaction temperature can significantly enhance the efficiency of the synthesis process.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it suitable for use in polymer chemistry as well. For example, it has been investigated as a cross-linking agent in the preparation of hydrogels and other polymeric materials. The ability of this compound to form strong covalent bonds under mild conditions has made it an attractive candidate for such applications.

From an environmental perspective, understanding the degradation pathways of Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl] is crucial for assessing its potential impact on ecosystems. Recent research has focused on identifying microbial communities capable of metabolizing this compound under aerobic and anaerobic conditions. These studies have provided valuable insights into its biodegradability and have informed strategies for waste management in industrial settings.

In conclusion, CAS No. 1866469-29-5, or Methanesulfonamide, N-[2-(4-amino-1-piperidinyl)ethyl], is a multifaceted compound with diverse applications across various scientific disciplines. Its chemical structure, synthesis methods, biological activity, and environmental behavior are areas that continue to attract scientific interest. As research progresses, it is anticipated that this compound will find even more innovative uses in both academic and industrial contexts.